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Compound of Interest

Compound Name: Carnallite

Cat. No.: B072600

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carnallite, a hydrated potassium magnesium chloride (KMgCls:6H20), is a crucial raw material
for the production of metallic magnesium and potassium-based fertilizers. While naturally
occurring deposits are a primary source, the synthesis of artificial carnallite offers a controlled
and potentially more sustainable alternative, particularly when utilizing industrial byproducts.
This document provides detailed application notes and experimental protocols for the synthesis
of artificial carnallite for industrial use, targeting researchers and professionals in materials
science and chemical engineering.

Industrial Applications and Quality Specifications

The primary industrial applications of synthetic carnallite are as a feedstock for the electrolytic
production of magnesium and as a component in agricultural fertilizers. The required purity and
composition of the synthetic carnallite vary depending on the intended application.

For magnesium electrolysis, the feedstock must be substantially free of impurities that can
interfere with the electrolytic process and contaminate the final magnesium product. Key
specifications include:

¢ High Carnallite Content: Typically, a carnallite (KMgCls-6H20) content of 90-92% is desired.
[1]
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o Controlled Sodium Chloride: A sodium chloride (NaCl) content of 6-8% is often acceptable
and can be beneficial for the electrolyte's properties.[1]

e Low Levels of Impurities: The material must be completely free of heavy metals, boron,
sulfates, and other insoluble constituents.[1]

For fertilizer production, the key metrics are the potassium (as K20) and magnesium (as MgO)
content. The presence of other salts like NaCl may be acceptable depending on the specific
fertilizer formulation and target crops.

Synthesis Methodologies

Several methods have been developed for the synthesis of artificial carnallite. The choice of
method depends on factors such as the desired purity, crystal size, and the availability of raw
materials. The following sections detail the protocols for three prominent synthesis methods.

Method 1: High-Temperature Synthesis from Spent
Magnesium Electrolyte

This method utilizes the waste product from magnesium electrolysis, which is rich in potassium
and magnesium chlorides, providing a cost-effective and environmentally beneficial route to
synthetic carnallite.

Experimental Protocol

e Precursor Preparation:

o Obtain a concentrated magnesium chloride solution (290-400 g/L).[2] This can be
prepared by dissolving magnesium chloride hexahydrate in deionized water or by
concentrating a more dilute brine.

o Obtain solid spent electrolyte from magnesium electrolysis cells. The particle size of the
spent electrolyte should be less than 0.315 mm.[2][3]

» Reaction Setup:
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o Heat the concentrated magnesium chloride solution and the powdered spent electrolyte
separately to 110-120°C.[2]

o In a heated reactor equipped with a stirrer, mix the pre-heated magnesium chloride
solution and spent electrolyte. The mass ratio of potassium chloride to magnesium
chloride in the mixture should be maintained between 0.78 and 0.83.[3] This corresponds
to approximately 105% of the stoichiometric amount of spent electrolyte.[2]

e Synthesis and Crystallization:

o

Continuously stir the mixture while maintaining the temperature at 100-130°C.[2]

[¢]

Allow the spent electrolyte to dissolve completely in the magnesium chloride solution.

[e]

Evaporate the reaction mixture with continuous agitation.

[e]

Continue heating and stirring until the water of crystallization in the resulting carnallite is
between 2 and 6 moles per mole of KMgCls.[3]

e Product Recovery and Drying:
o The resulting solid product is synthetic carnallite.

o The material can be further dried if required for the specific application.

Quantitative Data
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Parameter Value Reference
MgCl2 Solution Concentration 290-400 g/L [2]

Spent Electrolyte Particle Size <0.315 mm [2][3]
Reaction Temperature 100-130°C [2]

KCI to MgClz Mass Ratio 0.78-0.83 [3]

Spent Electrolyte Consumption  105% of stoichiometric [2]

Final Water of Crystallization 2-6 moles [3]

Example Product Composition

MgCl2 30.7 wt% [3]
KCI 24.7 wt% [3]
NaCl 8.1 wt% [3]
H20 35.9 wt% [3]
Impurities 0.5 wt% [3]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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